Cas no 710289-06-8 (2-{(6-chloro-2H-1,3-benzodioxol-5-yl)methylsulfanyl}-4-phenyl-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-{(6-chloro-2H-1,3-benzodioxol-5-yl)methylsulfanyl}-4-phenyl-6-(trifluoromethyl)pyrimidine
• CAS No: 710289-06-8
• MF: C₁₉H₁₂ClF₃N₂O₂S
• MW: 424.823992729187
• CID: 6430329
• PubChem ID: 2147947
• Update Time: 2023-12-27

2-{(6-chloro-2H-1,3-benzodioxol-5-yl)methylsulfanyl}-4-phenyl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{(6-chloro-2H-1,3-benzodioxol-5-yl)methylsulfanyl}-4-phenyl-6-(trifluoromethyl)pyrimidine
• Pyrimidine, 2-[[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio]-4-phenyl-6-(trifluoromethyl)-
• 2-{[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHYL]SULFANYL}-4-PHENYL-6-(TRIFLUOROMETHYL)PYRIMIDINE
• AKOS002218619
• 710289-06-8
• F1775-0003
• 2-(((6-chlorobenzo[d][1,3]dioxol-5-yl)methyl)thio)-4-phenyl-6-(trifluoromethyl)pyrimidine
• 2-[(6-chloro-1,3-benzodioxol-5-yl)methylsulfanyl]-4-phenyl-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C19H12ClF3N2O2S/c20-13-7-16-15(26-10-27-16)6-12(13)9-28-18-24-14(11-4-2-1-3-5-11)8-17(25-18)19(21,22)23/h1-8H,9-10H2
• InChI Key： OLOYZIVOMXDSHC-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1CSC1=NC(C(F)(F)F)=CC(C3C=CC=CC=3)=N1)OCO2

Computed Properties

• Exact Mass: 424.0260110g/mol
• Monoisotopic Mass: 424.0260110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 548.0±50.0 °C(Predicted)
• pka: -3.15±0.50(Predicted)